Cas no 882080-37-7 (N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide)

• Product Name: N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide
• CAS No: 882080-37-7
• MF: C₁₉H₂₁BrN₄O₃
• MW: 433.299043416977
• CID: 5708641
• PubChem ID: 4078953
• Update Time: 2025-11-04

N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide
• N-(4-bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazino]acetamide
• AKOS005108744
• JS-2059
• N-(4-BROMO-3-METHYLPHENYL)-2-(4-(4-NITROPHENYL)-1-PIPERAZINYL)ACETAMIDE
• 882080-37-7
• N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide

• Inchi： 1S/C19H21BrN4O3/c1-14-12-15(2-7-18(14)20)21-19(25)13-22-8-10-23(11-9-22)16-3-5-17(6-4-16)24(26)27/h2-7,12H,8-11,13H2,1H3,(H,21,25)
• InChI Key： HGVBUMXVEKVRAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NC(CN1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 432.07970g/mol
• Monoisotopic Mass: 432.07970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide

Professional Introduction to N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide (CAS No. 882080-37-7)

N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 882080-37-7, represents a unique molecular structure that combines aromatic rings with a piperazine moiety, making it a promising candidate for further exploration in drug development.

The molecular architecture of N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide is characterized by its dual functionality, which arises from the presence of both brominated and nitro-substituted aromatic rings. These functional groups not only contribute to the compound's reactivity but also open up possibilities for diverse chemical modifications and biological interactions. The piperazine ring, a well-known pharmacophore in many drugs, is particularly noteworthy for its role in modulating biological pathways.

In recent years, there has been a growing interest in developing novel therapeutic agents that target central nervous system (CNS) disorders. Piperazine derivatives have been extensively studied for their potential applications in treating conditions such as depression, schizophrenia, and anxiety. The presence of the piperazine moiety in N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide suggests that this compound may exhibit similar pharmacological properties, making it a valuable asset in the search for new treatments.

The bromine substituent at the 4-position of the phenyl ring adds another layer of complexity to the compound's behavior. Brominated aromatic compounds are known for their enhanced lipophilicity and metabolic stability, which can be advantageous in drug design. Additionally, the nitro group at the 4-position of the second phenyl ring introduces a site for potential chemical modification, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more accurate predictions of a compound's biological activity. By leveraging molecular modeling techniques, researchers can simulate how N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide interacts with biological targets. These simulations have shown that the compound has a high binding affinity for certain receptors, suggesting its potential as an active pharmaceutical ingredient (API).

The synthesis of N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the bromination of 3-methylphenol, followed by condensation with 4-nitrobenzaldehyde to form an intermediate imine. Subsequent reduction and coupling reactions lead to the final product. Each step is monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

The pharmacological evaluation of N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide has been conducted using both in vitro and in vivo models. In vitro studies have revealed that the compound exhibits significant activity against various enzymes and receptors relevant to CNS disorders. In vivo studies have further supported these findings, demonstrating potential therapeutic effects without notable side effects at appropriate dosages.

The safety profile of N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have shown that the compound is well-tolerated at moderate doses, with no signs of acute toxicity. However, further long-term studies are necessary to fully understand its safety implications.

The development of new drugs is often a lengthy and complex process, involving multiple stages from discovery to market approval. N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide represents an early but promising candidate in this journey. Its unique structure and demonstrated biological activity make it a compelling subject for further research and development.

In conclusion, N-(4-Bromo-3-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide (CAS No. 882080-37-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features, combined with recent advancements in drug discovery technologies, position it as a valuable asset in the quest for new therapeutic agents. As research continues to unfold, this compound is likely to play an important role in addressing unmet medical needs.